Cas no 1695064-64-2 (3-[4-(Bromomethyl)phenoxy]pyridine)

• Product Name: 3-[4-(Bromomethyl)phenoxy]pyridine
• CAS No: 1695064-64-2
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 6066155
• PubChem ID: 107087560
• Update Time: 2025-11-07

3-[4-(Bromomethyl)phenoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 1695064-64-2
• EN300-5075193
• 3-[4-(bromomethyl)phenoxy]pyridine
• 3-[4-(Bromomethyl)phenoxy]pyridine

• Inchi： 1S/C12H10BrNO/c13-8-10-3-5-11(6-4-10)15-12-2-1-7-14-9-12/h1-7,9H,8H2
• InChI Key： XJQYGGPFNSQZAV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OC1C=NC=CC=1

Computed Properties

• Exact Mass: 262.99458g/mol
• Monoisotopic Mass: 262.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-[4-(Bromomethyl)phenoxy]pyridine

3-[4-(Bromomethyl)phenoxy]pyridine: A Comprehensive Overview

The compound with CAS No. 1695064-64-2, commonly referred to as 3-[4-(Bromomethyl)phenoxy]pyridine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials development.

3-[4-(Bromomethyl)phenoxy]pyridine is characterized by its aromatic heterocyclic structure, which includes a pyridine ring substituted with a phenoxy group at the 3-position. The phenoxy group itself is further substituted with a bromomethyl group at the para position of the phenyl ring. This substitution pattern not only enhances the molecule's stability but also introduces versatile reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of 3-[4-(Bromomethyl)phenoxy]pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The bromomethyl group serves as a reactive site for further functionalization, enabling the creation of diverse bioactive derivatives.

In the agrochemical sector, 3-[4-(Bromomethyl)phenoxy]pyridine has been investigated for its role in herbicide development. Its structural features allow for selective interaction with plant enzymes, potentially leading to more efficient and environmentally friendly pest control solutions. Moreover, advancements in green chemistry have prompted researchers to explore sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 3-[4-(Bromomethyl)phenoxy]pyridine typically involves multi-step processes that combine nucleophilic aromatic substitution and coupling reactions. Recent breakthroughs in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. These methods often utilize palladium catalysts or other transition metal complexes to facilitate key transformations.

From a materials science perspective, 3-[4-(Bromomethyl)phenoxy]pyridine has shown promise as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems enhances their stability and functionality, opening new avenues for applications in gas storage, catalysis, and sensing technologies.

Despite its numerous advantages, the handling and storage of 3-[4-(Bromomethyl)phenoxy]pyridine require careful consideration due to its chemical reactivity. Proper safety protocols must be followed to ensure safe use in both laboratory and industrial settings.

In conclusion, 3-[4-(Bromomethyl)phenoxy]pyridine stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its structural uniqueness, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within organic chemistry and related fields.